Cas no 941994-30-5 (N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide)

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide is a specialized heterocyclic compound featuring a benzothiazole core linked to an oxazole carboxamide moiety. Its structural complexity, including dimethoxy substitutions on the benzothiazole ring, confers potential utility in medicinal chemistry and agrochemical research. The compound's distinct scaffold may offer selective binding properties, making it a candidate for targeting specific biological pathways. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of both electron-donating methoxy groups and a benzothiazole framework suggests stability and tunable reactivity, suitable for applications in drug discovery or material science. Handling requires standard precautions for organic compounds.

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide structure

941994-30-5 structure

Product Name:N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

CAS No:941994-30-5

MF:C₂₀H₁₇N₃O₄S

MW:395.431683301926

CID:5506293

Update Time:2025-05-21

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-N-(phenylmethyl)-
- N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
- Inchi： 1S/C20H17N3O4S/c1-25-14-8-9-15(26-2)18-17(14)22-20(28-18)23(12-13-6-4-3-5-7-13)19(24)16-10-11-21-27-16/h3-11H,12H2,1-2H3
- InChI Key： ROAYUZUESLWLEU-UHFFFAOYSA-N
- SMILES： O1C(C(N(C2=NC3=C(OC)C=CC(OC)=C3S2)CC2=CC=CC=C2)=O)=CC=N1

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2833-0511-2μmol	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2833-0511-5μmol	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2833-0511-10μmol	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2833-0511-20μmol	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2833-0511-1mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2833-0511-2mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2833-0511-3mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2833-0511-4mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2833-0511-5mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2833-0511-10mg	N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide	941994-30-5	90%+	10mg	$79.0	2023-05-16

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Additional information on N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941994-30-5)

The compound N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941994-30-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzothiazole and oxazole moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signal transduction pathways for therapeutic interventions.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide structure exhibits a high degree of molecular diversity, which is crucial for addressing complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Its dimethoxybenzothiazole core is reminiscent of other bioactive compounds, suggesting potential anti-inflammatory or neuroprotective properties.

From a synthetic chemistry perspective, the preparation of CAS No. 941994-30-5 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The benzyl and oxazole groups contribute to its lipophilicity, which is a critical factor in drug bioavailability and blood-brain barrier permeability. These attributes are frequently searched by chemists and pharmacologists exploring CNS-targeted drug design.

The growing interest in AI-driven drug discovery has also put spotlight on compounds like N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide. Computational models predict its favorable binding affinity to proteins involved in cell proliferation and apoptosis, making it a subject of virtual screening campaigns. Additionally, its SAR (Structure-Activity Relationship) profile is being investigated to optimize potency and selectivity.

Environmental and green chemistry considerations are also relevant for this compound. Researchers are exploring solvent-free synthesis methods and catalytic approaches to produce CAS No. 941994-30-5 with minimal waste. This aligns with the broader pharmaceutical industry’s shift toward sustainable manufacturing practices, a topic frequently queried in academic and industrial forums.

In summary, N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its structural complexity and therapeutic potential continue to inspire innovative research, addressing both fundamental scientific questions and real-world healthcare challenges.